
An In-depth Technical Guide to 2-Chloro-5-
nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitrophenol

Cat. No.: B015424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-5-nitrophenol, a
halogenated phenol compound utilized in various chemical syntheses. This document outlines

its chemical identity, physicochemical properties, and key experimental protocols related to its

transformation.

Chemical Identity
IUPAC Name: 2-chloro-5-nitrophenol[1][2][3]

CAS Number: 619-10-3[4][5]

Molecular Formula: C₆H₄ClNO₃[1][4][5]

Synonyms: A variety of synonyms are used to identify this compound, including: 5-Nitro-2-

Chlorophenol, 4-Chloro-3-hydroxynitrobenzene, 6-chloro-3-nitrophenol, and Phenol, 2-

chloro-5-nitro-.[1][2][5]

Physicochemical Properties
2-Chloro-5-nitrophenol is a yellow to light brown crystalline solid.[4][5] It is sparingly soluble in

water but shows slight solubility in chloroform (when heated), DMSO, and methanol.[4][5] The

following table summarizes its key quantitative properties.
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Property Value Source

Molecular Weight 173.55 g/mol [1][5]

Melting Point 118-121 °C [5]

Boiling Point (Predicted) 276.1 ± 25.0 °C [5]

Density (Predicted) 1.554 ± 0.06 g/cm³ [5]

pKa (Predicted) 6.72 ± 0.19 [4][5]

Key Experimental Protocols
A significant reaction involving 2-Chloro-5-nitrophenol is the reduction of its nitro group to

form 2-chloro-5-aminophenol, a valuable intermediate in the synthesis of pharmaceuticals and

other chemical entities.[6] Two common methods for this transformation are detailed below.

3.1. Reduction using Iron Powder

This method is a cost-effective and classic approach for the reduction of aromatic nitro

compounds.[6]

Reaction:

Dissolve 2-Chloro-5-nitrophenol (1 equivalent) in a mixture of ethanol and water.[7]

Add iron powder (approximately 5 equivalents) and ammonium chloride (approximately

5.2 equivalents) to the solution.[7]

Heat the mixture to reflux for 2 hours.[7]

Upon completion, cool the reaction to room temperature and filter to remove insoluble iron

residues.[6][7]

Concentrate the filtrate under reduced pressure to obtain the crude product.[6][7]

The residue can be further purified by column chromatography.[7]
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3.2. Catalytic Hydrogenation

This method is known for its efficiency and often results in high yields and purity.[6]

Reaction:

Dissolve 2-Chloro-5-nitrophenol in a suitable solvent, such as ethyl acetate.[6][7]

Add a catalytic amount of 5% Platinum on Carbon (Pt/C).[6][7]

Place the mixture under a hydrogen atmosphere (e.g., 30 psi) and shake for

approximately 4 hours.[7]

After the reaction is complete, filter the mixture through a pad of Celite® to remove the

catalyst.[6][7]

The filtrate can be treated with activated charcoal to remove impurities.[7]

Evaporate the solvent to yield the 2-chloro-5-aminophenol product.[6][7]

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of

nitrophenols and their derivatives.[8][9][10][11] A reverse-phase HPLC method can be

employed for the separation and quantification of 2-Chloro-5-nitrophenol.[8]

Typical Conditions:

Column: A reverse-phase column, such as Newcrom R1.[8]

Mobile Phase: A mixture of acetonitrile, water, and an acidifier like phosphoric acid or

formic acid for MS compatibility.[8]

Detection: UV detection at a suitable wavelength, for instance, 280 nm.[9]

Visualized Workflow
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The following diagram illustrates the general workflow for the synthesis of 2-chloro-5-

aminophenol from 2-chloro-5-nitrophenol via catalytic hydrogenation.
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Caption: Workflow for the catalytic hydrogenation of 2-Chloro-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-5-nitrophenol | C6H4ClNO3 | CID 69264 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-5-nitrophenol, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]

3. 2-Chloro-5-nitrophenol 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

4. Page loading... [wap.guidechem.com]

5. 2-Chloro-5-nitrophenol price,buy 2-Chloro-5-nitrophenol - chemicalbook
[chemicalbook.com]

6. benchchem.com [benchchem.com]

7. 2-Chloro-5-aminophenol synthesis - chemicalbook [chemicalbook.com]

8. 2-Chloro-5-nitrophenol | SIELC Technologies [sielc.com]

9. Frontiers | Genetic and Biochemical Characterization of 2-Chloro-5-Nitrophenol
Degradation in a Newly Isolated Bacterium, Cupriavidus sp. Strain CNP-8 [frontiersin.org]

10. benchchem.com [benchchem.com]

11. Analytical method development and dermal absorption of 2-amino-5-nitrophenol
(2A5NP), a hair dye ingredient under oxidative condition - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-5-nitrophenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015424#2-chloro-5-nitrophenol-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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